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Compound of Interest

Compound Name: 1H-Indole-3-propanol

Cat. No.: B1294426 Get Quote

1H-Indole-3-propanol: A Technical Guide for
Research Applications
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

research applications, and experimental protocols related to 1H-Indole-3-propanol. While

direct biological studies on 1H-Indole-3-propanol are limited, its significance as a synthetic

precursor for bioactive molecules and as a metabolic parent to the extensively studied Indole-

3-propionic acid (IPA) is of considerable interest to the scientific community. This document

summarizes key data, details relevant experimental procedures, and visualizes associated

pathways to facilitate further research and drug development.

Physicochemical Properties of 1H-Indole-3-propanol
A thorough understanding of the physicochemical properties of 1H-Indole-3-propanol is
fundamental for its application in research. The following table summarizes its key

characteristics.
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Property Value Source(s)

Molecular Formula C₁₁H₁₃NO [1][2]

Molecular Weight 175.23 g/mol [1][2]

CAS Number 3569-21-9 [1]

Melting Point 0 °C [1]

Boiling Point 369.8 ± 0.0 °C at 760 mmHg [1]

Density 1.2 ± 0.1 g/cm³ [1]

pKa 15.18 ± 0.10 (Predicted) [1]

XLogP3 1.8 [1]

Solubility Soluble in ethanol. [3]

Research Applications: A Tale of a Precursor and its
Bioactive Metabolite
Current research primarily utilizes 1H-Indole-3-propanol as a versatile starting material in

organic synthesis. Its structural relationship to the highly bioactive metabolite, Indole-3-

propionic acid (IPA), positions it as a compound of significant interest.

Synthetic Applications of 1H-Indole-3-propanol
1H-Indole-3-propanol serves as a key building block for the synthesis of various target

molecules, including agonists for the human 5-HT1D receptor, which are relevant in the

development of treatments for migraines.[3][4] A common synthetic transformation is its

oxidation to 1H-Indole-3-propanal.[1]

This protocol details the oxidation of 1H-Indole-3-propanol using pyridinium chlorochromate

(PCC).[1]

Materials:

1H-Indole-3-propanol
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Pyridinium chlorochromate (PCC)

Anhydrous dichloromethane (DCM)

Silica gel

Saturated sodium bicarbonate (NaHCO₃) solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Ethyl acetate

Hexanes

Standard laboratory glassware (round-bottom flask, separatory funnel, etc.)

Magnetic stirrer

Rotary evaporator

Column chromatography apparatus

Procedure:

Dissolve 1H-Indole-3-propanol (1 equivalent) in anhydrous DCM in a round-bottom flask.

Add PCC (1.5 equivalents) to the solution at room temperature with stirring.

Monitor the reaction progress using thin-layer chromatography (TLC). The reaction is

typically complete within 2-3 hours.

Upon completion, dilute the reaction mixture with DCM and filter through a pad of silica gel to

remove chromium salts.

Wash the silica pad with additional DCM.
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Combine the organic filtrates and wash sequentially with saturated NaHCO₃ solution and

brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure

using a rotary evaporator.

Purify the crude product by column chromatography on silica gel using a gradient of ethyl

acetate in hexanes as the eluent to obtain pure 1H-Indole-3-propanal.[1]
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Caption: Workflow for the oxidation of 1H-Indole-3-propanol.

Biological Significance of Indole-3-propionic Acid (IPA),
a Key Metabolite
While 1H-Indole-3-propanol's direct biological activity is not extensively documented, its

metabolic derivative, Indole-3-propionic acid (IPA), is a subject of intense research. IPA is a

tryptophan metabolite produced by the gut microbiota and exhibits potent neuroprotective, anti-

inflammatory, and antioxidant properties.[5][6]

IPA has been shown to exert its biological effects through various signaling pathways.

RAGE-JAK2-STAT3 Pathway: IPA can attenuate neuroinflammation by inhibiting the

Receptor for Advanced Glycation End-products (RAGE)/Janus kinase 2 (JAK2)/Signal

Transducer and Activator of Transcription 3 (STAT3) signaling pathway.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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